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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B14793545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 25-Desacetyl Rifampicin-d3, a

key deuterated metabolite of the front-line anti-tuberculosis drug, Rifampicin. This document

details its molecular characteristics, a representative analytical methodology for its

quantification, and its place within the metabolic pathway of its parent compound.

Core Data Presentation
The following table summarizes the molecular weights and chemical formulas of 25-Desacetyl
Rifampicin-d3 and related compounds. This quantitative data is essential for mass

spectrometry-based analysis and metabolic studies.

Compound Name Chemical Formula Molecular Weight ( g/mol )

25-Desacetyl Rifampicin-d3 C₄₁H₅₃D₃N₄O₁₁ 783.92[1][2][3]

25-Desacetyl Rifampicin C₄₁H₅₆N₄O₁₁ 780.9[4][5][6]

Rifampicin-d3 C₄₃H₅₅D₃N₄O₁₂ 825.96[1][7][8][9]

Rifampicin C₄₃H₅₈N₄O₁₂ 822.94[2][6][10][11]
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Rifampicin undergoes metabolism in the liver, where it is deacetylated to form its primary and

microbiologically active metabolite, 25-Desacetyl Rifampicin.[12][13] This biotransformation is a

crucial aspect of its pharmacokinetic profile. The metabolic relationship is depicted in the

following diagram.
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Metabolic pathway of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Protocol: Quantification of 25-
Desacetyl Rifampicin-d3 by LC-MS/MS
The following protocol outlines a general liquid chromatography-tandem mass spectrometry

(LC-MS/MS) method for the simultaneous quantification of Rifampicin and 25-Desacetyl

Rifampicin in a biological matrix, such as plasma. 25-Desacetyl Rifampicin-d3 is an ideal

internal standard for this assay due to its similar chemical properties and distinct mass.

1. Sample Preparation (Protein Precipitation)
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To a 100 µL aliquot of plasma sample, add 300 µL of ice-cold acetonitrile containing the

internal standard (25-Desacetyl Rifampicin-d3).

Vortex the mixture vigorously to precipitate proteins.

Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

2. Liquid Chromatography (LC)

Column: A C18 reversed-phase column (e.g., ZORBAX Eclipse Plus C18, 4.6 mm x 150 mm,

5 µm) is suitable for separation.[14]

Mobile Phase: A gradient or isocratic elution using a mixture of an organic solvent (e.g.,

methanol or acetonitrile) and an aqueous buffer (e.g., 2mM ammonium acetate) is typically

employed.[15]

Flow Rate: A flow rate in the range of 0.2-1.0 mL/min is common.

Injection Volume: A small injection volume (e.g., 1-10 µL) is used.[14][16]

3. Mass Spectrometry (MS/MS)

Ionization: Electrospray ionization (ESI) in positive mode is generally used.

Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode.

Specific precursor-to-product ion transitions are monitored for each analyte and the internal

standard.

Example Transition for Rifampicin: m/z 823.4 → 791.4

Example Transition for 25-Desacetyl Rifampicin: The precursor ion would be

approximately m/z 781.4.

Transition for 25-Desacetyl Rifampicin-d3: The precursor ion would be approximately

m/z 784.4.
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Data Analysis: The concentration of 25-Desacetyl Rifampicin is determined by comparing the

peak area ratio of the analyte to the internal standard against a calibration curve.

The following diagram illustrates the general workflow for this analytical method.
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LC-MS/MS Workflow for 25-Desacetyl Rifampicin Analysis
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General workflow for the quantification of 25-Desacetyl Rifampicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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